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Compound of Interest

Compound Name: Cobalt (II) sulfate hydrate

Cat. No.: B7798952 Get Quote

Technical Support Center: Anhydrous Cobalt (II)
Sulfate
Welcome to the technical support center for handling anhydrous cobalt (II) sulfate. This

resource provides researchers, scientists, and drug development professionals with essential

information to mitigate challenges associated with the hygroscopic nature of this compound.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous cobalt (II) sulfate and why is it so hygroscopic?

A1: Anhydrous cobalt (II) sulfate (CoSO₄) is an inorganic compound that lacks water molecules

within its crystal structure.[1] Its strong affinity for water, or hygroscopic nature, stems from the

high charge density of the cobalt (II) ion, which readily attracts and coordinates with the polar

water molecules to form more stable hydrated states.[1][2] This absorption of moisture from the

atmosphere leads to a distinct color change, typically from a reddish or pale lavender to pink.[3]

[4]

Q2: My anhydrous cobalt (II) sulfate has turned from red/violet to pink. What happened?

A2: A color change from red or violet to pink indicates that the anhydrous cobalt (II) sulfate has

absorbed moisture from the environment and has become hydrated.[3] The anhydrous form is

reddish, while the hydrated forms, such as the hexahydrate (CoSO₄·6H₂O) and heptahydrate
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(CoSO₄·7H₂O), are pink or red-pink.[3][5] This transformation compromises the anhydrous

nature of the compound, which can significantly impact experimental accuracy, especially in

reactions where water is an interfering substance.

Q3: How can I regenerate anhydrous cobalt (II) sulfate from its hydrated form?

A3: You can regenerate the anhydrous form by carefully heating the hydrated cobalt (II) sulfate.

The hexahydrate form converts to the monohydrate at 100°C and subsequently to the

anhydrous form at 250°C.[5][6] It is crucial to perform this heating in a well-ventilated area,

such as a fume hood, and to allow the resulting anhydrous salt to cool in a desiccator to

prevent immediate rehydration.[3]

Q4: What are the ideal storage conditions for anhydrous cobalt (II) sulfate?

A4: To maintain its anhydrous state, cobalt (II) sulfate must be stored in a tightly sealed,

waterproof container, such as a polyethylene or polypropylene container.[3] The storage area

should be cool, dry, and protected from moisture.[7] Storing the compound in a desiccator

containing a suitable drying agent (e.g., silica gel) is a highly recommended practice to

minimize exposure to atmospheric humidity.[3]
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Issue Probable Cause Recommended Solution

Inaccurate Concentrations in

Standard Solutions

The mass of the cobalt (II)

sulfate used was likely

inaccurate due to water

absorption, leading to a lower

molar amount of CoSO₄ than

calculated.

1. Dry the cobalt (II) sulfate at

250°C to ensure it is fully

anhydrous before weighing.[5]

2. Weigh the compound

quickly to minimize exposure

to air. 3. Store the stock

compound in a desiccator.[3]

Reagent Fails as a Moisture

Indicator

The indicator may have been

fully or partially hydrated

before use, reducing its

sensitivity to further moisture.

1. Visually inspect the reagent;

if it is pink, it is already

hydrated.[3] 2. Regenerate the

anhydrous form by heating it

as described in the FAQ

section.[4] 3. Ensure storage

containers are hermetically

sealed.[2]

Unexpected Side Reactions or

Catalyst Poisoning

The presence of water from

hydrated cobalt (II) sulfate can

initiate unwanted hydrolysis

reactions or deactivate water-

sensitive catalysts.

1. Verify the anhydrous state of

the CoSO₄ before adding it to

the reaction mixture. 2. Use

solvents that have been

rigorously dried. 3. Handle the

compound in an inert

atmosphere (e.g., a glove box)

for highly sensitive

applications.

Quantitative Data
The various hydrated states of cobalt (II) sulfate have distinct physical properties.

Understanding these differences is critical for proper identification and handling.

Table 1: Properties of Cobalt (II) Sulfate Hydrates
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Property Anhydrous Monohydrate Hexahydrate Heptahydrate

Formula CoSO₄ CoSO₄·H₂O CoSO₄·6H₂O CoSO₄·7H₂O

Molar Mass (

g/mol )
155.00 173.01 263.08 281.10

Color
Reddish

Crystalline[5]

Reddish

Crystalline[5]
Pink Salt[5] Red Solid[5]

Density (g/cm³) 3.71 3.075 2.019 1.948

Stability Notes Hygroscopic[2]
Formed at

100°C[5]

Stable below

70% humidity[5]

Stable above

70% humidity[5]

Source: Data compiled from multiple sources.[2][5]

Experimental Protocols
Protocol 1: Drying Hydrated Cobalt (II) Sulfate to its
Anhydrous Form
This protocol describes the process for removing water of crystallization from hydrated cobalt

(II) sulfate.

Materials:

Hydrated cobalt (II) sulfate (pink crystals)

Porcelain crucible or evaporating dish

Bunsen burner or muffle furnace

Tripod and pipeclay triangle (for Bunsen burner)

Heat-resistant mat

Spatula

Tongs
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Glass desiccator with desiccant (e.g., anhydrous silica gel)

Procedure:

Place a sample of hydrated cobalt (II) sulfate into a clean, dry porcelain crucible.

Gently heat the crucible with a Bunsen burner or place it in a muffle furnace set to 250°C.[5]

The pink crystals will gradually lose water and turn into a reddish or lavender-colored

powder.[4]

Continue heating until the color change is complete and constant mass is achieved,

indicating all water has been driven off.[8]

Using tongs, carefully remove the hot crucible and place it on a heat-resistant mat inside a

glass desiccator.

Allow the anhydrous cobalt (II) sulfate to cool completely to room temperature within the

desiccator to prevent rehydration from atmospheric moisture.[3]

Once cooled, promptly transfer the anhydrous salt to a tightly sealed storage container.

Protocol 2: Preparation of a Standard Anhydrous Cobalt
(II) Sulfate Solution
This protocol details the steps to prepare an aqueous solution of a specific molarity.

Materials:

Anhydrous cobalt (II) sulfate (CoSO₄)

Deionized or distilled water

Volumetric flask (e.g., 1000 mL)

Analytical balance

Weighing boat
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Funnel

Wash bottle with deionized water

Procedure:

Calculate the mass of anhydrous CoSO₄ required to achieve the desired molarity and

volume. For example, to prepare 1000 mL of a 0.1 M solution, you would need to dissolve

15.50 g of pure, anhydrous CoSO₄.

Ensure the cobalt (II) sulfate is fully anhydrous by following Protocol 1 if necessary.

Accurately weigh the calculated mass of anhydrous CoSO₄ using an analytical balance.

Carefully transfer the weighed solid into the volumetric flask using a funnel.

Rinse the weighing boat and funnel with a small amount of deionized water to ensure all the

solid is transferred into the flask.

Add deionized water to the flask until it is about half full.

Swirl the flask gently to dissolve the solid completely.

Once the solid is dissolved, add deionized water up to the calibration mark on the neck of the

volumetric flask. Use a dropper for the final few drops to ensure precision.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Transfer the prepared solution to a clean, dry, and clearly labeled storage bottle. Never store

solutions in a volumetric flask.[9]

Visual Guides
Logical Workflow: Troubleshooting Color Change
This diagram provides a step-by-step troubleshooting guide for when your anhydrous cobalt (II)

sulfate unexpectedly changes color.
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Fig 1. Troubleshooting workflow for CoSO4 color change.

Start: Anhydrous CoSO4
(Red/Violet) turns Pink

Was the container
properly sealed?

Was the compound handled
in a high-humidity

environment?

Yes

Root Cause:
Improper Storage.

Moisture ingress occurred.

No

Yes No

Root Cause:
Environmental Exposure.

Rehydration occurred during handling.

Yes

Possible contamination or
prolonged storage issue.
Verify compound purity.

No

Yes No

Solution:
1. Regenerate by heating to 250°C.

2. Cool in a desiccator.
3. Store in a tightly sealed container.

Click to download full resolution via product page

Fig 1. Troubleshooting workflow for CoSO4 color change.

Experimental Workflow: Preparing a Standard Solution
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This diagram outlines the standard procedure for accurately preparing a solution of anhydrous

cobalt (II) sulfate.

Fig 2. Workflow for preparing a standard CoSO4 solution.
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4. Transfer solid to
volumetric flask
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to ~50% volume

6. Swirl until
completely dissolved

7. Dilute to the
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8. Stopper and invert
to homogenize
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storage bottle
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Fig 2. Workflow for preparing a standard CoSO4 solution.

Signaling Pathway: Hydration States of Cobalt (II)
Sulfate
This diagram illustrates the relationship between environmental conditions and the different

hydration states of cobalt (II) sulfate.

Fig 3. Hydration pathway of Cobalt (II) Sulfate.

Anhydrous (CoSO4)
Reddish

Monohydrate (CoSO4·H2O)
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+ H2O (Heat > 100°C) - H2O (Heat > 250°C)

Hexahydrate (CoSO4·6H2O)
Pink

+ 5H2O (Cooling) - 5H2O (Heat > 100°C)

Heptahydrate (CoSO4·7H2O)
Red

+ H2O (Humidity > 70%) - H2O (Humidity < 70%)
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Fig 3. Hydration pathway of Cobalt (II) Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

